Cas no 220997-51-3 (latifoloside G)

latifoloside G structure
latifoloside G structure
Product Name:latifoloside G
CAS No:220997-51-3
MF:C59H96O26
MW:1221.37796211243
CID:2355647
Update Time:2024-03-01

latifoloside G Chemical and Physical Properties

Names and Identifiers

    • latifoloside G
    • Inchi: 1S/C59H96O26/c1-23-12-17-59(53(74)85-52-45(40(70)36(66)29(21-61)80-52)83-48-41(71)37(67)33(63)24(2)77-48)19-18-56(7)26(47(59)58(23,9)75)10-11-31-55(6)15-14-32(54(4,5)30(55)13-16-57(31,56)8)81-51-46(84-49-42(72)38(68)34(64)25(3)78-49)44(27(62)22-76-51)82-50-43(73)39(69)35(65)28(20-60)79-50/h10,23-25,27-52,60-73,75H,11-22H2,1-9H3/t23-,24+,25+,27+,28-,29-,30+,31-,32+,33+,34+,35-,36-,37-,38-,39+,40+,41-,42-,43-,44+,45-,46-,47-,48+,49+,50+,51+,52+,55+,56-,57-,58-,59+/m1/s1
    • InChI Key: XOBMETAHXPDITA-SAAJXQLZSA-N
    • SMILES: C([C@]12CC[C@@H](C)[C@](O)(C)[C@@]1([H])C1=CC[C@]3([H])[C@]4(CC[C@H](O[C@]5([H])OC[C@H](O)[C@H](O[C@@]6([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O6)O)[C@H]5O[C@]5([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]5O)C(C)(C)[C@]4([H])CC[C@@]3(C)[C@]1(C)CC2)C)(=O)O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@]1([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O

Computed Properties

  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 26
  • Heavy Atom Count: 85
  • XLogP3: 1.402
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